![molecular formula C10H14F3N3O2 B6240549 methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate CAS No. 2375267-85-7](/img/no-structure.png)
methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate is a useful research compound. Its molecular formula is C10H14F3N3O2 and its molecular weight is 265.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate involves the reaction of 2,6-dichloropyridine-3,5-dicarbonitrile with trifluoromethylamine followed by cyclization with ethyl 2-oxoacetate and subsequent methylation of the resulting carboxylic acid.", "Starting Materials": [ "2,6-dichloropyridine-3,5-dicarbonitrile", "trifluoromethylamine", "ethyl 2-oxoacetate", "methyl iodide", "potassium carbonate", "acetonitrile", "dimethylformamide" ], "Reaction": [ "Step 1: React 2,6-dichloropyridine-3,5-dicarbonitrile with trifluoromethylamine in acetonitrile and dimethylformamide to form 2,6-dichloro-3,5-bis(trifluoromethyl)pyridine-4-carbonitrile.", "Step 2: Cyclize the intermediate with ethyl 2-oxoacetate in the presence of potassium carbonate to form methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate.", "Step 3: Methylate the carboxylic acid of the intermediate with methyl iodide in the presence of potassium carbonate to obtain the final product, methyl 4-(trifluoromethyl)-1H,2H,4aH,5H,6H,7H,8H,8aH-pyrido[3,4-d]pyridazine-6-carboxylate." ] } | |
CAS RN |
2375267-85-7 |
Molecular Formula |
C10H14F3N3O2 |
Molecular Weight |
265.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.